Cas no 936758-64-4 (3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester)
936758-64-4 structure
Product Name:3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester
CAS No:936758-64-4
MF:C10H11BrO3
MW:259.096542596817
CID:2109318
Update Time:2023-08-04
3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(2-bromo-5-hydroxyphenyl)propanoate
- CCROYIAGOYVAIE-UHFFFAOYSA-N
- 3-(2-bromo-5-hydroxy-phenyl)-propionic acid methyl ester
- 3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester
-
- Inchi: 1S/C10H11BrO3/c1-14-10(13)5-2-7-6-8(12)3-4-9(7)11/h3-4,6,12H,2,5H2,1H3
- InChI Key: CCROYIAGOYVAIE-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1CCC(=O)OC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Topological Polar Surface Area: 46.5
3-(2-Bromo-5-hydroxy-phenyl)-propionic acid methyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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